Journal Name:International Journal of Polymer Analysis and Characterization
Journal ISSN:1023-666X
IF:1.837
Journal Website:http://www.tandfonline.com/toc/gpac20/current
Year of Origin:2005
Publisher:Taylor and Francis Ltd.
Number of Articles Per Year:70
Publishing Cycle:Quarterly
OA or Not:Not
International Journal of Polymer Analysis and Characterization ( IF 1.837 ) Pub Date: 2023-03-31 , DOI:
10.1080/10643389.2023.2190333
AbstractBiochar-derived dissolved organic matter (BDOM) plays key roles in soil ecosystem by affecting soil physicochemical and biological properties and supplying nutrients to soil microbes. It can either enhance or suppress the growth of certain soil microorganisms, depending on its composition and content of labile organic compounds. This review aims to discuss and summarize the role of BDOM in modifying soil microbial functioning, microbial community structure, and enzymatic activity. We mainly focus on the role of BDOM as a function of its concentration, type of feedstock biomass, and pyrolysis temperature (PT). Results show that saw dust- and manure-based biochars produce higher BDOM concentrations than straw-, bone-, and sludge-based biochars. The types of feedstock biomass and its PT determine BDOM characteristics and its interaction with soil microbial communities. Plant-derived biochar with pyrolysis temperature ≤300 °C often results in a more aliphatic BDOM than that with pyrolysis temperature ≥500 °C, which yields a more aromatic BDOM. BDOM of plant biochar contains higher specific ultraviolet absorbance (SUVA) and humification index (HIX) than that of manure biochar. The SUVA and HIX of BDOM positively correlate (R2=0.68–0.96) with the content of total fatty acid methyl esters, but negatively correlate with the abundances of actinomycetes, arbuscular mycorrhizae, and fungal communities. However, the environmental fate of BDOM in biochar amended soil requires long-term experiment, both in laboratory and field scales, to provide a full understating of BDOM interaction with soil organic matter and microorganisms and help to tailor a safe utilization of biochar in agroecosystems.
International Journal of Polymer Analysis and Characterization ( IF 1.837 ) Pub Date: 2023-03-23 , DOI:
10.1080/10643389.2023.2190314
AbstractConverting biomass to produce renewable chemicals is one of the significant ways to realize the development of green chemistry and sustainable chemical industry. As the main component of lignocellulosic biomass, lignin is the most abundant natural polyphenol. Its unique phenolic properties and high carbon content make it potentially exploited. Biomass lignin depolymerization can be divided into thermochemical, chemical catalysis, electrocatalysis, and biological depolymerization methods. In this review, the catalytic reaction systems involved in different methods of lignin depolymerization were extensively described from various aspects, and the degradation products and reaction mechanisms were discussed and analyzed. The effects of novel green-deep eutectic solvents on biomass lignin depolymerization were reviewed in particular. Each method of biomass lignin depolymerization has its own advantages and disadvantages. The different sources of biomass lignin should be selected objectively according to its compositional structure, so as to achieve efficient biomass lignin depolymerization. In addition, the challenges and future development prospects of biomass lignin depolymerization were also discussed.
International Journal of Polymer Analysis and Characterization ( IF 1.837 ) Pub Date: 2023-05-11 , DOI:
10.1080/10643389.2023.2210985
AbstractCadmium availability and accumulation in edible parts of plants are affected by multiple processes in the rhizosphere and plants, especially the interactions between Cd and mineral nutrients. The application of mineral nutrients in the soil could influence Cd activity through diverse processes, such as precipitation, adsorption, and competitive uptake, by sharing the same transporters/channels or chelation sites. Therefore, optimization of nutrient supply is considered an economical, efficient, and environment-friendly method for restricting Cd content in crops. In this review, the physiological and biochemical interactions between Cd and other essential elements (iron, nitrogen, phosphorus, calcium, zinc, manganese, silicon, and selenium) are discussed, providing theoretical support for developing nutrient management strategies to minimize Cd accumulation in edible parts and guarantee food safety.
International Journal of Polymer Analysis and Characterization ( IF 1.837 ) Pub Date: 2022-10-14 , DOI:
10.1080/10643389.2022.2131338
AbstractSeveral frameworks, concepts and indicators have been developed in the past decades to help policy makers and water managers improve the sustainability of urban water systems, but overall progress has been slow. Water-related challenges have been increasing, with the number of cities suffering from lack of access to safe water and sanitation expected to soar, exacerbated by population increases and dwindling availability. While it is widely acknowledged that these challenges require systemic solutions to address them in a more integrated way, the concept, in current urban water literature, remains ambiguous. Here, we examine the potential of systems thinking in addressing urban water challenges and review the shortcomings of conventional paradigms and current management practices. System thinking allows for understanding of the web of interrelations that create these challenges and rethinking assumptions about how change happens. We highlight its potential to empower policymakers, water managers, urban planners and other stakeholders to address the root causes of urban water challenges, to shape and influence the broader enabling environment and conditions for the uptake of sustainable practices leading to the sustainability transformation of urban water systems.
International Journal of Polymer Analysis and Characterization ( IF 1.837 ) Pub Date: 2022-11-25 , DOI:
10.1080/10643389.2022.2146981
AbstractAdvanced oxidation processes (AOPs) based on the generation of reactive radicals are widely accepted to be effective technologies for mineralizing refractory organic contaminants or pretreating bio-recalcitrant compounds. The efficiencies of AOPs suffer from the low availability of ultrashort lifetime radicals due to their rapid self-quenching, mass transfer and nonselective limitations. Heterogeneous AOPs are hampered due to the declining activity and stability of catalysts resulting from aggregation, leakage and poisoning. The effectiveness, selectivity and reactivity of highly reactive species of AOPs can be greatly enhanced when the oxidation reactions are conducted in confined nanospaces. The stability, accessibility, variety and activity of nanoconfined catalysts would be improved by confining the nanoparticle catalysts inside porous scaffolds or substrates. Other confined systems, such as surface confinement, quantum confinement and electron confinement, have also been applied in different AOPs to improve the contaminant degradation performance. The above-mentioned nanoconfinement applications in AOPs are systematically summarized in this critical review. Prospects and challenges are presented to stimulate future interest and breakthroughs for nanoconfinement in AOPs.
International Journal of Polymer Analysis and Characterization ( IF 1.837 ) Pub Date: 2023-06-19 , DOI:
10.1080/10643389.2023.2223118
AbstractPer- and polyfluoroalkyl substances (PFAS) have been manufactured for over seven decades. Owing to the unique characteristics of C-F bond, it has been widely used in the industrial and commercial products, which leading to its wide presence in the environmental and biological matrix. In this critical review, we systematically summarized the existing literature on the behaviors and mechanisms of bioaccumulation, transportation, and elimination of PFAS in humans and pointed out the deficiencies and gaps of the existing research. Additionally, we calculated the binding affinities between a total of 56 PFAS and four important renal PFAS transporters (organic anion transporter 1, 3, and 4, together with urate transporter 4) to elucidate the renal elimination behaviors of PFAS in human body by molecular docking method for the first time. Furthermore, we put forwarded perspectives for future research to call on researchers to fill in the gaps of the existing studies and increase the investigations on the research topic. The understanding of the behaviors and mechanisms of PFAS in human beings are significant for the health risks assessment of human exposed to PFAS. Nevertheless, the research on the topic is still very limited. This review provides a comprehensive view of PFAS in human body, explores the potential human renal elimination mechanisms of PFAS, and presents insightful perspectives for further research on the relationship between PFAS exposure and its potential health effects on human beings.
International Journal of Polymer Analysis and Characterization ( IF 1.837 ) Pub Date: 2022-11-11 , DOI:
10.1080/10643389.2022.2136932
Abstract Denitrifying bacteria play critical roles in enhancing biological biofilm denitrification for nitrogen removal in industrial and municipal wastewater treatment and groundwater remediation. Evidence intensively confirms that exogenous quorum sensing (QS) bacteria prompt biofilm formation and denitrification. Yet, exogenous bacteria forfeiting during bioaugmentation may occur despite of its priority effect and improved community function, because of open, intricate traits in wastewater treatment system. Critical topics include regulating signal-based microecological structure, effectively assembling 3D biofilm, and regulating carbon and nitrogen metabolization of denitrifiers to reduce CO2 and N2O emissions. This review demonstrates classifications of denitrifiers and the vital role of QS in regulating biofilm denitrification. Furthermore, the ecological principles of microbial community construction with the addition of exogenous denitrifiers are summarized. Moreover, the effects of signaling molecules on carbon and nitrogen transcription and metabolization are discussed. In conclusion, technologies based on quorum sensing for enhanced denitrification have high application potential and challenges. Herein, we provide a guideline for enhancing nitrogen removal by exogenous quorum-sensing bacteria and synthetic biofilms design during upgrading of municipal wastewater treatment plants.
International Journal of Polymer Analysis and Characterization ( IF 1.837 ) Pub Date: 2022-10-17 , DOI:
10.1080/10643389.2022.2129942
AbstractThis letter carefully evaluates and attempts to correct errors contained in the article “A review of public and environmental consequences of organic germanium” by Zheng and co-workers published in this journal in 2020. The aim of this letter is to clarify what “organic germanium” is and to prevent the propagation of errors in the scientific literature.
International Journal of Polymer Analysis and Characterization ( IF 1.837 ) Pub Date: 2022-10-14 , DOI:
10.1080/10643389.2022.2131340
AbstractThe economic development, utilization of petroleum and industrial production have produced a large quantity of emulsified oily wastewater, which will pose a serious threat to human beings and the environment if it is discharged into the environment without proper treatment. The conventional treatment methods for oily wastewater mainly include physical, chemical, and biological methods. Membrane separation technology, as a representative of physical treatment technology, has become a research hotspot. A large number of studies have shown that membrane separation technology has many advantages such as low energy consumption, low cost, high efficiency, and environmental protection. However, the practical engineering application is dominated by chemical treatment rather than membrane separation technology. So, the reason why membrane separation technology has not been widely applied in practice warrants investigation. In this paper, two main issues are summarized after comprehensive analysis: (1) the mechanism of membrane demulsification and separation is still unclear, especially the migration and transformation of emulsifiers during the process of demulsification; (2) some limitations such as membrane stability and membrane pollution are still needs to be overcome. Therefore, this paper deeply analyzes the demulsification mechanism and application barriers of various demulsification technologies with the overview of emulsion system as the starting point. An important emphasis is the application status of membrane separation technology in emulsion separation and the membrane fouling problem. Finally, some important issues in this field worthy of attention in the future development are put forward.
International Journal of Polymer Analysis and Characterization ( IF 1.837 ) Pub Date: 2023-06-30 , DOI:
10.1080/10643389.2023.2228651
AbstractSoil provides multiple, diverse functions, with these underpinning both planetary and human health. For planetary health, soil contributes to multiple critical processes, including through biomass production, by regulating the carbon pool, providing a habitat for 25% of global biodiversity, cycling the nutrients upon which terrestrial systems depend, and cycling water. Soil also underpins human health; humans use soil to provide 98.8% of our food and sustain our nutrition, regulate pathogens, and supply medicines. However, humans have tended to focus on soil almost solely for producing biomass (food, fiber, and energy) through intensive agriculture, and this narrow focus now causes rapid soil degradation, including through loss of soil organic matter, erosion, and salinization. This degradation directly harms planetary health and reduces the ability of soil to support health of future human generations. We argue that a healthy soil is a soil that is multifunctional and is capable of underpinning human and planetary health. Using this definition, a broad conceptual framework is provided for quantifying soil health, with such an approach enabling a shift in the way that we think about, plan, and manage systems to ensure ongoing planetary and human health.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | POLYMER SCIENCE 高分子科学4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
14.00 | 26 | Science Citation Index Expanded | Not |
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